Cas no 78247-49-1 (Potassium guaiacolsulfonate hemihydrate)

• Product Name: Potassium guaiacolsulfonate hemihydrate
• CAS No: 78247-49-1
• Molecular Formula: C₁₄H₁₆K₂O₁₁S₂
• Molecular Weight: 502.596844673157
• CID: 59965

Potassium guaiacolsulfonate hemihydrate Properties

Names and Identifiers

• Potassium guaiacolsulfonate hemihydrate
• Potassium hydroxymethoxybenzenesulfonate hemihydrate
• hydroxymethoxy-benzenesulfonicacimonopotassiumsalt
• PATSSIUMGUAIACOLSULFONATE
• PotassiuM Guaiacolsulfonate
• PotassiuM guaiacolsulfonate heMihydrate API
• POTASSIUM GUAIACOLSULFONATE HYDRATE
• PotassiuM Guaiacolsulfonate,HeMihydrate,USP
• POTASSIUMGUAIACOLSULFONATE,USP
• Hydroxymethoxybenzenesulfonic acid monopotassium salt hemihydrate
• Sulfogaiacol hemihydrate
• Potassium guaiacolsulfonate [usan:jan]
• Potassium Guaiacolsulfonate (500 mg)
• PotassiuM Guaiacolsulfonate, HeMihydrate, USP

• InChIKey： AHTXUEDLGSAAMV-UHFFFAOYSA-L
• Inchi： 1S/2C7H8O5S.2K.H2O/c2*1-12-7-4-5(13(9,10)11)2-3-6(7)8;;;/h2*2-4,8H,1H3,(H,9,10,11);;;1H2/q;;2*+1;/p-2
• SMILES： C1(S([O-])(=O)=O)=CC=C(O)C(OC)=C1.[K+].C1(S([O-])(=O)=O)=CC=C(O)C(OC)=C1.[K+].O

Computed Properties

• Exact Mass: 501.94100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 4
• Monoisotopic Mass: 501.941
• Heavy Atom Count: 29
• Complexity: 241
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 5
• Topological Polar Surface Area: 191A^2

Experimental Properties

• LogP: 2.70710
• PSA: 199.31000
• Solubility: Water: 62.5 mg/mL (248.70 mM)

Potassium guaiacolsulfonate hemihydrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Store at -20°C

Potassium guaiacolsulfonate hemihydrate Customs Data

• HS CODE：2909500000
• Customs Data：

  China Customs Code:

  2909500000

  Overview:

  2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%